Cas no 1891352-38-7 ({1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}methanol)

• Product Name: {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}methanol
• CAS No: 1891352-38-7
• MF: C₁₁H₁₇NOS
• MW: 211.323781728745
• CID: 6193203
• PubChem ID: 116891041
• Update Time: 2025-07-22

{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}methanol
• 1891352-38-7
• {1-[2-(propan-2-yl)-1,3-thiazol-4-yl]cyclobutyl}methanol
• EN300-1749559

• Inchi： 1S/C11H17NOS/c1-8(2)10-12-9(6-14-10)11(7-13)4-3-5-11/h6,8,13H,3-5,7H2,1-2H3
• InChI Key： VEDWKEBDGGWESP-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC(=C1)C1(CO)CCC1

Computed Properties

• Exact Mass: 211.10308534g/mol
• Monoisotopic Mass: 211.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.4Ų

Additional information on {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}methanol

Chemical Profile of {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}methanol (CAS No. 1891352-38-7)

{1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}methanol} is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its CAS number 1891352-38-7, features a cyclobutyl moiety linked to a thiazole ring, which is further substituted with an isopropyl group. Such structural motifs are often explored for their pharmacological properties, particularly in the development of novel therapeutic agents.

The thiazole core is a well-known heterocyclic scaffold that is prevalent in many bioactive molecules. Its presence in {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}methanol suggests potential interactions with biological targets such as enzymes and receptors. The cyclobutyl group introduces rigidity to the molecule, which can influence its binding affinity and selectivity. Additionally, the isopropyl substitution may enhance solubility and metabolic stability, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for various biological activities. Virtual screening and molecular docking studies have been employed to identify potential binding interactions of {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}methanol with target proteins. Preliminary results indicate that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are key players in various disease pathways.

In the realm of drug discovery, the synthesis of analogs derived from {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}methanol has been explored to optimize its pharmacological profile. Structural modifications such as varying the substitution patterns on the thiazole ring or introducing additional functional groups have been investigated to enhance potency and reduce toxicity. These efforts align with the broader goal of developing next-generation therapeutics that are both effective and well-tolerated by patients.

The compound's potential applications extend beyond oncology. Studies have suggested that derivatives of thiazole-containing molecules may possess antimicrobial and anti-inflammatory properties. This opens up avenues for exploring its use in treating infections and chronic inflammatory diseases. The cyclobutyl group, in particular, has been shown to modulate enzyme activity in certain bacterial pathogens, making it a valuable feature for antimicrobial drug design.

Furthermore, the synthesis of {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}methanol involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. Techniques such as cross-coupling reactions and transition metal catalysis have been utilized to construct the complex framework efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into methodologies that can be applied to other structurally similar molecules.

The pharmacokinetic properties of {1-2-(propan-2-yl)-1,3-thiazol-4-ylcyclobutyl}methanol are also under scrutiny. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its clinical success. Preliminary pharmacokinetic studies suggest that this compound exhibits moderate bioavailability and favorable metabolic clearance rates. These findings are encouraging for further development and may pave the way for clinical trials in humans.

In conclusion, {1-2-(propan-2-yli)-1,3-thiazol}-4-ylcyclobutylethanol (CAS No. 1891352- 387) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities. Its investigation spans across various disciplines including medicinal chemistry, computational biology, and synthetic organic chemistry. As research continues to uncover new therapeutic applications for this class of compounds, {1- 2-(propan- 2 yl) -1 ,3 -thia zol -4 -y lcyclobutylethanol} is poised to play a significant role in the development of future medicines.